Cas no 93982-69-5 (Cyclopentanepropanoicacid, b-hexyl-2-oxo-, ethyl ester)
93982-69-5 structure
Product Name:Cyclopentanepropanoicacid, b-hexyl-2-oxo-, ethyl ester
CAS No:93982-69-5
MF:C16H28O3
MW:268.391725540161
CID:813215
PubChem ID:44149749
Update Time:2025-04-19
Cyclopentanepropanoicacid, b-hexyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanepropanoicacid, b-hexyl-2-oxo-, ethyl ester
- ethyl 3-(2-oxocyclopentyl)nonanoate
- ethyl beta-hexyl-2-oxocyclopentanepropionate
- EINECS 301-259-5
- 93982-69-5
- DTXSID80916736
- NS00063717
-
- Inchi: 1S/C16H28O3/c1-3-5-6-7-9-13(12-16(18)19-4-2)14-10-8-11-15(14)17/h13-14H,3-12H2,1-2H3
- InChI Key: BLVHIQKSWHUOCG-UHFFFAOYSA-N
- SMILES: O=C1CCCC1C(CC(=O)OCC)CCCCCC
Computed Properties
- Exact Mass: 268.20384475g/mol
- Monoisotopic Mass: 268.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 43.4Ų
Cyclopentanepropanoicacid, b-hexyl-2-oxo-, ethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
93982-69-5 (Cyclopentanepropanoicacid, b-hexyl-2-oxo-, ethyl ester) Related Products
- 24851-98-7(Methyl dihydrojasmonate)
- 158474-72-7(Prohydrojasmon racemate)
- 2832-10-2(Ethyl 4-acetyl-5-oxohexanoate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 17159-79-4(4-(Ethoxycarbonyl)-1-cyclohexanone)
- 18835-02-4(Ethyl 3-acetyl-4-oxopentanoate)
- 24922-00-7(Ethyl 3-cyclopentyl-3-oxopropanoate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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